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Compound of Interest

Compound Name: Tergitol 7

CAS No.: 3282-85-7

Cat. No.: B1260082

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

concentration of 2,3,5-Triphenyltetrazolium Chloride (TTC) in Tergitol-7 Agar for accurate and

reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of adding TTC to Tergitol-7 Agar?

A1: TTC is a redox indicator used to visualize bacterial growth. Metabolically active bacteria

reduce the colorless TTC to a red, insoluble formazan, which accumulates within the colonies,

making them appear red or deep red.[1][2][3][4] This provides a clear visual contrast between

bacterial colonies and the agar background, aiding in their detection and enumeration.

Q2: What is the recommended concentration of TTC in Tergitol-7 Agar?

A2: The final concentration of TTC in Tergitol-7 Agar is typically low to avoid inhibiting bacterial

growth. Most protocols recommend preparing a 1% TTC stock solution and then adding a small

volume to the molten agar base after it has been autoclaved and cooled to 45-50°C.[1][2][5]
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The final concentration in the agar generally ranges from 0.0025% to 0.005%. Refer to the

table below for specific recommendations from various suppliers.

Q3: Why is it critical to add TTC solution to cooled agar?

A3: TTC is heat-sensitive and can degrade at high temperatures. Adding the TTC solution to

the Tergitol-7 Agar base after it has been autoclaved and cooled to approximately 45-50°C is

crucial to maintain its chemical integrity and ensure its effectiveness as a redox indicator.[1][2]

[5][6]

Q4: How does TTC help in differentiating bacterial colonies?

A4: In Tergitol-7 Agar, TTC aids in the differentiation of coliforms. While Tergitol-7 inhibits Gram-

positive bacteria, the lactose fermentation and TTC reduction patterns differentiate Gram-

negative bacteria.[1][2]

Lactose-fermenting bacteria, such as E. coli, typically produce yellow colonies due to the pH

indicator (bromothymol blue) in the medium. They are generally weak TTC reducers.[7]

Other coliforms may reduce TTC to varying degrees, resulting in red or purple colonies.[8]

Lactose non-fermenting bacteria that can grow on the medium may produce blue colonies

and can also reduce TTC, leading to red or purplish colonies.[1][9]

Q5: Can a high concentration of TTC inhibit bacterial growth?

A5: Yes, higher concentrations of TTC can be inhibitory to the growth of some bacteria,

particularly Gram-positive organisms.[3] Since Tergitol-7 Agar is already selective against

Gram-positive bacteria, the primary concern is the potential for inhibition of the target coliform

bacteria, especially if they are stressed or present in low numbers.
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Issue Possible Cause(s) Recommended Solution(s)

Poor or no color development

in colonies

1. TTC solution was not added

or was added at too low a

concentration.2. The TTC

solution has degraded due to

improper storage (e.g.,

exposure to light or heat).3.

The bacteria being cultured

are weak or non-TTC

reducers.4. The incubation

time is insufficient.

1. Prepare fresh Tergitol-7

Agar with the correct

concentration of TTC.2. Always

store TTC solution protected

from light and at the

recommended temperature

(typically 2-8°C).[6]3. Verify the

expected TTC reduction

pattern for your target

organism. Consider using a

positive control strain.4.

Extend the incubation period

as per the recommended

protocol (usually 18-48 hours).

[1][2]

Media appears reddish or has

a precipitate after adding TTC

1. The agar base was too hot

when the TTC solution was

added, causing premature

reduction or precipitation.2.

The TTC solution was not

properly mixed into the agar.

1. Ensure the molten agar has

cooled to 45-50°C before

adding the TTC solution.[1][2]

[5][6]2. After adding TTC, swirl

the flask gently but thoroughly

to ensure even distribution

before pouring the plates.

Reduced recovery of coliforms

compared to non-TTC media

1. The TTC concentration is

too high, leading to bacterial

inhibition.2. The bacterial

population is stressed or

injured and more susceptible

to the inhibitory effects of TTC.

1. Prepare a new batch of

media using a lower

concentration of TTC from the

recommended range (see

table below).2. For stressed or

injured coliforms, consider

using a resuscitation step

before plating on the selective

medium or using a lower TTC

concentration.

Inconsistent colony color within

the same plate

1. Uneven distribution of TTC

in the agar.2. Mixed bacterial

1. Ensure thorough mixing of

the TTC solution into the agar
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population with varying TTC

reduction capabilities.

base before pouring plates.2.

Isolate morphologically distinct

colonies and perform further

identification tests.

Data Presentation
Table 1: Recommended TTC Concentrations in Tergitol-7 Agar

Supplier/Source
Recommended addition of
1% TTC Solution (per 1000
ml of media)

Final TTC Concentration in
Agar

HiMedia Laboratories 3 ml 0.003%

Sigma-Aldrich 2.5 ml 0.0025%

ITW Reagents (ISO 9308-1) 5 ml 0.005%

Bio-Rad

50 ml of 0.05% TTC solution

(equivalent to 2.5 ml of 1%

TTC)

0.0025%

Hardy Diagnostics 25 mg of TTC powder 0.0025%

Experimental Protocols
Protocol 1: Preparation of 1% TTC Stock Solution

Weigh 1.0 g of 2,3,5-Triphenyltetrazolium Chloride powder.

Dissolve the powder in 100 ml of purified, sterile water.

Sterilize the solution by filtering it through a 0.22 µm syringe filter into a sterile, light-

protecting container (e.g., an amber bottle).

Store the solution in the dark at 2-8°C.[6]

Protocol 2: Preparation of Tergitol-7 Agar with TTC
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Suspend the appropriate amount of Tergitol-7 Agar base powder in 1 liter of purified water,

according to the manufacturer's instructions (e.g., 33.12 grams).[1]

Heat the mixture to boiling with frequent agitation to completely dissolve the powder.

Sterilize the medium by autoclaving at 121°C for 15 minutes.[1][2]

Cool the sterilized agar in a water bath to 45-50°C.

Aseptically add the required volume of a sterile 1% TTC solution (refer to Table 1 for

recommended volumes). For example, add 3 ml of 1% TTC solution for a final concentration

of 0.003%.[1][5]

Mix the medium well by gently swirling the flask to ensure uniform distribution of the TTC.

Avoid introducing air bubbles.

Pour the TTC-supplemented agar into sterile Petri plates and allow them to solidify.

Store the prepared plates at 2-8°C in the dark until use.[2]
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Caption: Workflow for preparing TTC-supplemented Tergitol-7 Agar.
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Problem with
Colony Visualization

Poor or No
Colony Color

Low Bacterial
Recovery

Was TTC added at the
correct concentration?

Yes

Is TTC concentration
too high?

Yes

Was TTC solution
stored correctly?

Yes

Remake media with
correct TTC concentration

No

Is incubation
time sufficient?

Yes

Use fresh, properly
stored TTC solution

No

Extend incubation time

No

Was TTC added to
cooled agar (45-50°C)?

Yes

Use lower end of
recommended TTC range

No

Ensure agar is cooled
before adding TTC

No
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Caption: Troubleshooting decision tree for common TTC-related issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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